N-(2-(1H-pyrazol-1-yl)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide
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Description
N-(2-(1H-pyrazol-1-yl)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H16N4O2S2 and its molecular weight is 384.47. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Derivatives
- Research has shown that benzo[b]thiophen-2-yl-hydrazonoesters are key intermediates in synthesizing a variety of heterocyclic compounds, including pyrazole, isoxazole, and pyrimidine derivatives. These compounds have potential applications in developing novel pharmaceuticals due to their diverse biological activities (Mohareb et al., 2004).
Fluorescent Dyes and Optical Properties
- Studies involving N-ethoxycarbonylpyrene- and perylene thioamides as building blocks have led to the synthesis of fluorescent dyes with applications in bioimaging and sensing. These compounds exhibit fluorescence across a broad spectrum and have been shown to possess high quantum yields, making them valuable in scientific research for their tunable optical properties (Witalewska et al., 2019).
Anti-tumor Agents
- Novel pyrazolo[1,5-a]pyrimidine and pyrazole derivatives have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines. These studies contribute to the development of new chemotherapeutic agents by exploring the anticancer potential of these heterocyclic compounds (Nassar et al., 2015).
Antimicrobial and Antioxidant Studies
- Research on ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates has demonstrated significant antimicrobial and antioxidant activities. These findings highlight the potential of similar compounds in treating infectious diseases and in applications requiring antioxidant properties (Raghavendra et al., 2016).
Biomimetic Syntheses
- The use of methoxypyrylium compounds derived from 2H-pyran-2-ones and 4H-pyran-4-ones in biomimetic syntheses has led to the creation of polyketide aromatics, showcasing the compound's utility in synthesizing complex organic molecules that mimic natural products (Griffin et al., 1984).
Properties
IUPAC Name |
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(2-pyrazol-1-ylethyl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O2S2/c1-24-13-5-6-14-16(12-13)26-18(20-14)22(10-9-21-8-3-7-19-21)17(23)15-4-2-11-25-15/h2-8,11-12H,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVOGQCFFDGRDSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)N(CCN3C=CC=N3)C(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.